Cas no 1021060-66-1 (5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide)
5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide
- F5286-0345
- AKOS024505189
- 1021060-66-1
- 5-[(4-fluorophenyl)methoxy]-N-(2-methylsulfanylphenyl)-4-oxopyran-2-carboxamide
- 5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide
-
- Inchi: 1S/C20H16FNO4S/c1-27-19-5-3-2-4-15(19)22-20(24)17-10-16(23)18(12-26-17)25-11-13-6-8-14(21)9-7-13/h2-10,12H,11H2,1H3,(H,22,24)
- InChI Key: XZNKUSQSPHVTQL-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=CC=1NC(C1=CC(C(=CO1)OCC1C=CC(=CC=1)F)=O)=O
Computed Properties
- Exact Mass: 385.07840733g/mol
- Monoisotopic Mass: 385.07840733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 89.9Ų
5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5286-0345-2μmol |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 2μl |
$57.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-5μmol |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 5μl |
$63.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-10μmol |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 10μl |
$69.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-20μmol |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 20μl |
$79.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-1mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 1mg |
$54.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-2mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 2mg |
$59.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-3mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 3mg |
$63.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-4mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 4mg |
$66.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-5mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 5mg |
$69.0 | 2023-05-21 | |
| Life Chemicals | F5286-0345-10mg |
5-[(4-fluorophenyl)methoxy]-N-[2-(methylsulfanyl)phenyl]-4-oxo-4H-pyran-2-carboxamide |
1021060-66-1 | 90%+ | 10mg |
$79.0 | 2023-05-21 |
5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide
5-((4-Fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021060-66-1)
The compound 5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide, with the CAS registry number 1021060-66-1, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a pyran ring system, a fluorobenzyl group, and a methylthio-substituted phenyl moiety. These structural elements contribute to its potential applications in drug design and advanced material synthesis.
Recent studies have highlighted the importance of pyran derivatives in the development of bioactive compounds. The pyran ring, a six-membered oxygen-containing heterocycle, is known for its versatility in forming various functional groups. In this compound, the pyran system is further modified with an oxo group at position 4 and a carboxamide substituent at position 2. These modifications enhance the molecule's ability to interact with biological targets, making it a promising candidate for pharmacological applications.
The presence of a fluorobenzyl group introduces additional electronic and steric effects into the molecule. Fluorine substitution is often associated with increased lipophilicity and improved metabolic stability, both of which are desirable properties in drug candidates. Furthermore, the methylthio group attached to the phenyl ring at position 2 adds another layer of complexity to the molecule's structure. This group is known to enhance the molecule's ability to penetrate biological membranes, potentially improving its bioavailability.
Recent research has focused on the synthesis and characterization of this compound using cutting-edge methodologies. For instance, advancements in catalytic asymmetric synthesis have enabled the precise construction of complex stereochemical arrangements within the molecule. Additionally, computational modeling techniques have been employed to predict the compound's interactions with various biological targets, such as enzymes and receptors.
In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it may serve as a lead compound for developing drugs targeting specific diseases, such as cancer or neurodegenerative disorders. Its unique structural features make it an attractive candidate for modulating enzyme activity or inhibiting key signaling pathways. In materials science, this compound could be utilized in the development of advanced polymers or nanomaterials due to its versatile functional groups.
The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. Key steps include coupling reactions to form the pyran ring system, nucleophilic substitutions to introduce functional groups, and oxidation reactions to achieve the desired oxo configuration. The use of protecting groups and selective deprotection strategies ensures high yields and purity throughout the synthesis process.
In conclusion, 5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1021060-66-1) represents a significant advancement in organic chemistry. Its intricate structure and diverse functional groups make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in both academic research and industrial applications.
1021060-66-1 (5-((4-fluorobenzyl)oxy)-N-(2-(methylthio)phenyl)-4-oxo-4H-pyran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)